Cas no 50514-49-3 (Acetamide,N-6-chrysenyl-2,2,2-trifluoro-)

• Product Name: Acetamide,N-6-chrysenyl-2,2,2-trifluoro-
• CAS No: 50514-49-3
• MF: C₂₀H₁₂F₃NO
• MW: 339.31059551239
• CID: 383046
• PubChem ID: 269056
• Update Time: 2025-04-19

Acetamide,N-6-chrysenyl-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-6-chrysenyl-2,2,2-trifluoro-
• NSC109602
• 50514-49-3
• LJGJMCASWROFLL-UHFFFAOYSA-N
• 6-Aminochrysene TFA
• A7538
• NSC-109602
• n-(chrysen-6-yl)-2,2,2-trifluoroacetamide
• DTXSID10964745

• Inchi： 1S/C20H12F3NO/c21-20(22,23)19(25)24-18-11-17-13-6-2-1-5-12(13)9-10-15(17)14-7-3-4-8-16(14)18/h1-11H,(H,24,25)
• InChI Key： LJGJMCASWROFLL-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1)=O)(F)F

Computed Properties

• Exact Mass: 339.08716
• Monoisotopic Mass: 339.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.406
• Boiling Point: 539°Cat760mmHg
• Flash Point: 279.8°C
• Refractive Index: 1.712
• PSA: 29.1
• LogP: 5.72000